2-((4-Chlorophenyl)sulfonyl)-3-((4-(isopropyl)phenyl)amino)prop-2-enenitrile

• IUPAC Name: (Z)-2-(4-chlorophenyl)sulfonyl-3-(4-propan-2-ylanilino)prop-2-enenitrile
• InChI: InChI=1S/C18H17ClN2O2S/c1-13(2)14-3-7-16(8-4-14)21-12-18(11-20)24(22,23)17-9-5-15(19)6-10-17/h3-10,12-13,21H,1-2H3/b18-12-
• InChI Key: PZKCSPPRNCZANO-PDGQHHTCSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC=C(C#N)S(=O)(=O)C2=CC=C(C=C2)Cl
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)N/C=C(/C#N)\S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C18H17ClN2O2S
• Molecular Weight: 360.9 g/mol

Description

The compound is a derivative of 4-[(4-Chlorophenyl)sulfonyl]benzoic Acid. It’s part of a group of novel valine-derived compounds, which also include N-acyl-α-amino acids, 1,3-oxazol-5(4H)-ones, N-acyl-α-amino ketones, and 1,3-oxazoles derivatives.

Synthesis Analysis

The synthesis of a similar compound, 2-{4-[(4-Chlorophenyl)sulfonyl]benzamido}-3-methylbutanoic acid, was reported. The compound was suspended in anhydrous dichloromethane, and then 4-methylmorpholine was added under magnetic stirring, at room temperature.

Molecular Structure Analysis

The structures of the newly synthesized compounds were confirmed by spectral (UV-Vis, FT-IR, MS, 1H- and 13C-NMR) data and elemental analysis results.

. No further physical or chemical properties were mentioned.

Scientific Research Applications

Sulfonamides Research

Sulfonamides are a class of compounds known for their significant role in medicine and environmental applications. They have been explored for their antibacterial properties, antitumor activity, and use in treating various diseases, including glaucoma and dandruff. The primary sulfonamide moiety, present in many clinically used drugs, indicates the chemical's potential in drug development and therapeutic applications (Carta, Scozzafava, & Supuran, 2012).

Environmental Implications

The environmental fate and toxicity of chlorinated compounds, including those similar to the chlorophenyl component of the compound , have been widely studied. These investigations are crucial for understanding the persistence, bioaccumulation, and ecotoxicity of such chemicals in aquatic and terrestrial ecosystems. Research suggests that chlorophenols and related compounds may exert moderate to significant toxic effects on mammalian and aquatic life, highlighting the importance of studying these aspects for new chemicals introduced into the environment (Krijgsheld & Gen, 1986).

Pharmacological Effects

Sulfonamide compounds, including various diuretics and carbonic anhydrase inhibitors, have been reviewed for their therapeutic potentials. Such reviews encompass the development of new drugs with improved efficacy and reduced side effects for treating diseases like cancer, epilepsy, and hypertension. The structural motif of sulfonamides, including sulfonamide inhibitors, is anticipated to be integral in future drug discovery and development processes (Gulcin & Taslimi, 2018).